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Compound of Interest

Compound Name: PIK-293

Cat. No.: B610106

For Researchers, Scientists, and Drug Development Professionals

Introduction

PIK-293 is a potent and selective inhibitor of the phosphoinositide 3-kinase (PI3K) signaling
pathway, with particular specificity for the PI3Kd isoform.[1][2][3] Accurate and consistent
preparation of PIK-293 stock solutions is critical for reliable experimental outcomes in cell-
based assays and other research applications. Dimethyl sulfoxide (DMSO) is the
recommended solvent for preparing PIK-293 stock solutions due to its high solubilizing
capacity for this compound.[1][2][4][5][6] These application notes provide a detailed protocol for
the preparation, storage, and handling of PIK-293 stock solutions in DMSO.

PIK-293 Properties and Solubility

A comprehensive understanding of the physicochemical properties of PIK-293 is essential for
its effective use in research.
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Property Value Source
Molecular Weight 397.43 g/mol [1]
Formula C22H19N7O [1]

CAS Number 900185-01-5 [1][4]
Appearance White to off-white solid powder  [4]

Solubility in DMSO

> 30 mg/mL (75.49 mM)

[2]

50 mg/mL (125.81 mM)

[4]16]

80 mg/mL (201.29 mM)

[1]5]

Solubility in Water

Insoluble

[1]5]

Solubility in Ethanol

Insoluble / 0.25 mg/mi

[1]2]

Experimental Protocols

Materials
e PIK-293 powder

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Anhydrous or fresh high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM PIK-293 Stock Solution

in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro experiments.

Pre-weighing Preparation: Before opening, bring the vial of PIK-293 powder to room
temperature to prevent condensation of moisture.

o Weighing PIK-293: Carefully weigh out the desired amount of PIK-293 powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 3.97 mg of PIK-293.

o Solubilization: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing
the PIK-293 powder. For 3.97 mg of PIK-293, add 1 mL of DMSO to achieve a 10 mM
concentration.

» Dissolution: Tightly cap the vial and vortex thoroughly until the PIK-293 is completely
dissolved. Gentle warming to 37°C or sonication can be used to aid dissolution if
precipitation is observed.[2][4]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[1][7] Store the aliquots at -20°C
or -80°C.

Storage and Stability

Proper storage of PIK-293, both in its powdered form and as a stock solution, is crucial to
maintain its potency and ensure experimental reproducibility.

Storage .
Form Stability Source
Temperature
Powder -20°C Up to 3 years [1114]
Stock Solution in
-20°C Up to 1 month [1][4]
DMSO
-80°C 6 months to 1 year [1][4]
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Note: It is highly recommended to use freshly opened DMSO, as it is hygroscopic and
absorbed moisture can reduce the solubility of PIK-293.[1][4][6]

Safety and Handling

¢ PIK-293: Handle PIK-293 in a well-ventilated area, preferably a chemical fume hood. Wear
appropriate PPE, including gloves, a lab coat, and safety glasses. Avoid inhalation of the
powder and contact with skin and eyes.

« DMSO: DMSO is a powerful solvent that can facilitate the absorption of other chemicals
through the skin. Always wear gloves when handling DMSO and solutions containing it. For
cell culture applications, the final concentration of DMSO should typically be kept below
0.5% to avoid cytotoxicity, with 0.1% being a commonly recommended safe level.[3]

Diagrams
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Preparation of PIK-293 Stock Solution
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Caption: Experimental workflow for preparing PIK-293 stock solution in DMSO.
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Caption: PIK-293 inhibits the PI3K signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PIK-
293 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610106#preparing-pik-293-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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